Methylene Blue hydrate
Methylene Blue hydrate
Methylene blue is a cationic thiazine dye that has diverse biological activities. It inhibits the catalytic function of inducible and constitutive nitric oxide synthases via oxidation of enzyme-bound ferrous iron. Methylene blue also inhibits monoamine oxidase (MAO) and increases the activity of mitochondrial cytochrome C oxidase (complex IV). In vivo, methylene blue stabilizes systemic circulation without increasing peripheral resistance, decreases lipid peroxidation, and reduces anoxic tissue injury in brain and heart in a porcine model of global ischemia and reperfusion injury. It inhibits MAO activity in brain and reduces the age-related decline in grip strength and spatial memory in old mice when administered in drinking water at a concentration of 250 μM. Methylene blue (15, 30, and 60 mg/kg) also reduces immobility time in the forced swim test in mice, indicating antidepressant-like activity. Methylene blue is commonly used to stain cells and tissues in research.
Brand Name:
Vulcanchem
CAS No.:
122965-43-9
VCID:
VC21095229
InChI:
InChI=1S/C16H18N3S.ClH.H2O/c1-18(2)11-5-7-13-15(9-11)20-16-10-12(19(3)4)6-8-14(16)17-13;;/h5-10H,1-4H3;1H;1H2/q+1;;/p-1
SMILES:
CN(C)C1=CC2=C(C=C1)N=C3C=CC(=[N+](C)C)C=C3S2.O.[Cl-]
Molecular Formula:
C16H20ClN3OS
Molecular Weight:
337.9 g/mol
Methylene Blue hydrate
CAS No.: 122965-43-9
Cat. No.: VC21095229
Molecular Formula: C16H20ClN3OS
Molecular Weight: 337.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methylene blue is a cationic thiazine dye that has diverse biological activities. It inhibits the catalytic function of inducible and constitutive nitric oxide synthases via oxidation of enzyme-bound ferrous iron. Methylene blue also inhibits monoamine oxidase (MAO) and increases the activity of mitochondrial cytochrome C oxidase (complex IV). In vivo, methylene blue stabilizes systemic circulation without increasing peripheral resistance, decreases lipid peroxidation, and reduces anoxic tissue injury in brain and heart in a porcine model of global ischemia and reperfusion injury. It inhibits MAO activity in brain and reduces the age-related decline in grip strength and spatial memory in old mice when administered in drinking water at a concentration of 250 μM. Methylene blue (15, 30, and 60 mg/kg) also reduces immobility time in the forced swim test in mice, indicating antidepressant-like activity. Methylene blue is commonly used to stain cells and tissues in research. |
|---|---|
| CAS No. | 122965-43-9 |
| Molecular Formula | C16H20ClN3OS |
| Molecular Weight | 337.9 g/mol |
| IUPAC Name | [7-(dimethylamino)phenothiazin-3-ylidene]-dimethylazanium;chloride;hydrate |
| Standard InChI | InChI=1S/C16H18N3S.ClH.H2O/c1-18(2)11-5-7-13-15(9-11)20-16-10-12(19(3)4)6-8-14(16)17-13;;/h5-10H,1-4H3;1H;1H2/q+1;;/p-1 |
| Standard InChI Key | WQVSELLRAGBDLX-UHFFFAOYSA-M |
| SMILES | CN(C)C1=CC2=C(C=C1)N=C3C=CC(=[N+](C)C)C=C3S2.O.[Cl-] |
| Canonical SMILES | CN(C)C1=CC2=C(C=C1)N=C3C=CC(=[N+](C)C)C=C3S2.O.[Cl-] |
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